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Introduction

Antiblaze 100, a chlorinated phosphate ester, is a flame retardant chemical utilized to impart
fire-resistant properties to various materials. In the textile industry, the application of such flame
retardants is crucial for producing fabrics used in protective clothing, upholstery, and other
environments where fire safety is a primary concern. The finishing process aims to integrate
the flame retardant with the textile fibers, thereby inhibiting ignition and reducing the rate of
flame spread.

The mechanism of chlorinated phosphate esters in flame retardancy typically involves a
combination of gas phase and condensed phase actions. Upon heating, the compound can
release non-combustible gases that dilute the flammable volatiles produced by the
decomposing textile fibers. In the condensed phase, it promotes the formation of a stable char
layer on the fabric surface, which acts as an insulating barrier, slowing down heat transfer and
further decomposition of the material.[1]

These application notes provide a comprehensive overview and detailed protocols for the
treatment of textile substrates with Antiblaze 100 using a standard pad-dry-cure method. The
included methodologies and data are intended to serve as a foundational guide for research
and development professionals to evaluate and optimize the flame-retardant treatment of
textiles.
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Chemical Properties of Antiblaze 100

Property Value

] 2,2-bis(chloromethyl)trimethylene bis(bis(2-
Chemical Name

chloroethyl)phosphate)
CAS Number 38051-10-4
Molecular Formula C13H24CleOsP2
Appearance Viscous pale yellow liquid
Solubility Soluble in most common organic solvents

Experimental Protocols

The following protocols outline the application of Antiblaze 100 to 100% cotton and 100%
polyester fabrics using a laboratory-scale pad-dry-cure process. These are starting-point
recommendations and may require optimization based on the specific fabric construction and
desired performance characteristics.

Materials and Equipment

o Textile Substrates: Pre-scoured and bleached 100% cotton fabric, 100% polyester fabric.
e Flame Retardant: Antiblaze 100.

o Binder: Acrylic-based binder emulsion.

e Crosslinker: Melamine-formaldehyde resin or similar.

o Wetting Agent: Non-ionic surfactant.

o Laboratory Padder: Two-bowl vertical or horizontal laboratory padder.

e Drying Oven: Laboratory oven with temperature control.

e Curing Oven: Laboratory oven with high-temperature capabilities.

e Analytical Balance

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b10775394?utm_src=pdf-body
https://www.benchchem.com/product/b10775394?utm_src=pdf-body
https://www.benchchem.com/product/b10775394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Beakers and Graduated Cylinders

o Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat.

Preparation of Finishing Solution

o To a beaker, add the required amount of water.

While stirring, add the wetting agent and stir until fully dissolved.

Add the acrylic binder and crosslinker to the solution and mix thoroughly.

Slowly add the pre-weighed Antiblaze 100 to the solution while continuously stirring to
ensure a stable emulsion is formed.

Adjust the final volume with water to achieve the desired concentration.

Example Formulation (for a 20% Antiblaze 100 solution):

Component Concentration (g/L)
Antiblaze 100 200

Acrylic Binder 50

Crosslinker 20

Wetting Agent 2

Water to 1 Liter

Application by Pad-Dry-Cure Method

The pad-dry-cure method is a widely used technique for the continuous application of chemical
finishes to textiles.[2]

e Padding:

o Set the pressure of the laboratory padder to achieve a wet pick-up of 70-80% for cotton
and 40-50% for polyester.
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o Pass the fabric sample through the finishing solution at a constant speed.

o The padded fabric is then passed through the nip rollers to ensure even distribution of the
finish and removal of excess liquid.

e Drying:

o Immediately after padding, transfer the fabric to a drying oven.

o Dry the fabric at 100-120°C for 2-3 minutes to evaporate the water.
e Curing:

o Transfer the dried fabric to a curing oven.

o Cure the fabric at a higher temperature to facilitate the crosslinking of the binder and fix
the flame retardant onto the fibers. Recommended curing conditions are 150-160°C for 3-
5 minutes.

e Post-Treatment:

o After curing, the fabric may be rinsed with cold water to remove any unreacted chemicals
from the surface and then dried.

Solution Preparation Pad-Dry-Cure Process

Water + Wetting Agent Add Binder & Crosslinker Add Antiblaze 100 Final Finishing Solution Padding Drying Curing SIS
‘ (70-80% Wet Pick-up) (100-120°C, 2-3 min) (150-160°C, 3-5 min)

Untreated Fabric

Click to download full resolution via product page

Figure 1: Workflow for the pad-dry-cure application of Antiblaze 100.
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Performance Evaluation

The effectiveness of the flame-retardant finish is evaluated through standardized flammability
tests.

Vertical Flame Test (ASTM D6413)

This test measures the flame resistance of vertically oriented textiles.[3][4][5][6] A specimen is
exposed to a controlled flame for 12 seconds, after which the afterflame time, afterglow time,
and char length are recorded.[5][6]

Protocol:
o Cut fabric specimens to the required dimensions (typically 76 mm x 305 mm).

o Condition the specimens in a controlled atmosphere (e.g., 21°C and 65% relative humidity)
for at least 24 hours.

e Mount a specimen in the test chamber.

o Expose the bottom edge of the specimen to a standardized methane flame for 12 seconds.
» Record the afterflame time (duration of flaming after the ignition source is removed).

e Record the afterglow time (duration of glowing after flaming ceases).

 After the specimen has cooled, measure the char length by attaching a specified weight to
the bottom of the specimen and measuring the length of the tear.

Limiting Oxygen Index (LOI) (ASTM D2863)

The LOI is the minimum concentration of oxygen in a mixture of oxygen and nitrogen that will
support the flaming combustion of a material.[7] Fabrics with an LOI greater than 21% are
considered self-extinguishing in normal air.[7]

Protocol:

e Prepare fabric specimens of the specified size.
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» Place the specimen vertically in a glass chimney.
 Introduce a mixture of oxygen and nitrogen into the chimney from the bottom.
« Ignite the top edge of the specimen with a pilot flame.

o Adjust the oxygen concentration until the minimum level that sustains burning for a specified
time or over a specified length of the specimen is determined.

e The LOI is expressed as the volume percentage of oxygen.
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Figure 2: Logical relationship of flame retardant treatment and its effects.

Data Presentation

The following tables present representative data for untreated and treated cotton and polyester
fabrics. The values for the treated fabrics are indicative of what may be achieved with a
chlorinated phosphate ester flame retardant like Antiblaze 100. Actual results will vary based
on the specific fabric and processing conditions.
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Table 1: Vertical Flame Test Results (ASTM D6413)

Char Length

Fabric Type Treatment Afterflame (s) Afterglow (s) (mm)
mm
100% Cotton Untreated >15 >30 Complete Burn
Treated (20%
. <2 70-90
Antiblaze 100)
100% Polyester Untreated <5 (melts, drips) 0 Varies (melting)
Treated (20%
0 50-70

Antiblaze 100)

Table 2: Limiting Oxygen Index (LOI) Results (ASTM

Fabric Type Treatment LOI (%) Flammability in Air
100% Cotton Untreated 18- 20 Flammable

Treated (20%

] 28 - 32 Self-extinguishing
Antiblaze 100)
100% Polyester Untreated 20 - 22 Burns slowly
Treated (20% o
29-33 Self-extinguishing

Antiblaze 100)

Conclusion

The application of Antiblaze 100 via a pad-dry-cure process can significantly enhance the
flame retardant properties of both cotton and polyester fabrics. The provided protocols offer a
standardized methodology for treating textiles, and the performance data illustrates the
potential improvements in fire safety as measured by standard industry tests. Researchers
should use this information as a guide and perform further optimization of process parameters
and formulations to meet specific end-use requirements. Careful adherence to safety protocols
during the handling and application of chemicals is essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Textile Finishing
with Antiblaze 100]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107753944#textile-finishing-process-using-antiblaze-
100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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